5-chloro-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H8ClN3OS3/c1-6-16-11-8(20-6)3-2-7-12(11)22-14(17-7)18-13(19)9-4-5-10(15)21-9/h2-5H,1H3,(H,17,18,19)
• InChI Key: CWDLHZMRALNPNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C14H8ClN3OS3
• Molecular Weight: 365.9 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic rings, including a thiazole and a benzothiazole. These types of compounds are often found in pharmaceuticals and dyes.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole and benzothiazole rings, along with a thiophene ring and a carboxamide group. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Typically, these types of compounds are solid at room temperature and have relatively high melting points.

Scientific Research Applications

Synthesis and Structural Characterization

Synthetic Pathways and Chemical Structures : The synthesis of complex thiazole and thiophene derivatives, including compounds similar to "5-chloro-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)thiophene-2-carboxamide," involves intricate synthetic routes. For example, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate showcases a cyclization process from thioamide to achieve the desired product with a significant yield (Tang Li-jua, 2015). This highlights the complex chemistry involved in generating such compounds, focusing on the establishment of their structures through advanced analytical techniques.

Antimicrobial and Antitumor Activities

Biological Activities : The exploration of the biological activities of thiophene and thiazole derivatives has shown promising results in antimicrobial and antitumor applications. For instance, a series of compounds, including those related to the queried chemical structure, have been evaluated for their in vitro antibacterial and antifungal activities, demonstrating the potential of these compounds in medicinal chemistry (N. Desai, A. Dodiya, P. N. Shihora, 2011). Additionally, certain derivatives have shown significant antitumor effects, further emphasizing the importance of these compounds in developing new therapeutic agents (Y. Ostapiuk, D. A. Frolov, V. Matiychuk, 2017).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many benzothiazole derivatives have been studied for their antimicrobial activity.

Future Directions

Future research on this compound could involve further exploration of its potential applications, such as in pharmaceuticals or dyes. Additionally, more detailed studies on its physical and chemical properties could be beneficial.